Cas no 1246820-50-7 (Carbutamide-d9)

• Product Name: Carbutamide-d9
• CAS No: 1246820-50-7
• MF: C₁₁H₁₇N₃O₃S
• MW: 280.391436338425
• CID: 1061404
• PubChem ID: 71314558
• Update Time: 2025-04-20

Carbutamide-d9 Chemical and Physical Properties

Names and Identifiers

• Carbutamide-d9
• CS-0203428
• 1-(4-aminobenzenesulfonyl)-3-[(1,1,2,2,3,3,4,4,4-?H?)butyl]urea
• HY-W011651S
• 1246820-50-7
• 1-(4-aminophenyl)sulfonyl-3-(1,1,2,2,3,3,4,4,4-nonadeuteriobutyl)urea

• Inchi： 1S/C11H17N3O3S/c1-2-3-8-13-11(15)14-18(16,17)10-6-4-9(12)5-7-10/h4-7H,2-3,8,12H2,1H3,(H2,13,14,15)/i1D3,2D2,3D2,8D2
• InChI Key： VDTNNGKXZGSZIP-WRMMWXQOSA-N
• SMILES： S(C1C=CC(=CC=1)N)(NC(NC([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])=O)(=O)=O

Computed Properties

• Exact Mass: 280.15555330g/mol
• Monoisotopic Mass: 280.15555330g/mol
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 110Ų